7-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-3-(2-fluorobenzyl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 2-(1,3-benzodioxol-5-ylmethylamino)-6-[(2-fluorophenyl)methyl]-8H-pyrimido[4,5-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C21H16FN5O4/c22-15-4-2-1-3-13(15)10-27-19(28)14-9-24-20(25-18(14)26-21(27)29)23-8-12-5-6-16-17(7-12)31-11-30-16/h1-7,9H,8,10-11H2,(H2,23,24,25,26,29)
• InChI Key: NIKJDTAEKMGXSH-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC3=NC=C4C(=N3)NC(=O)N(C4=O)CC5=CC=CC=C5F
• Molecular Formula: C21H16FN5O4
• Molecular Weight: 421.4 g/mol

Description

7-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-3-(2-fluorobenzyl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C21H16FN5O4 and its molecular weight is 421.388. The purity is usually 95%.
BenchChem offers high-quality 7-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-3-(2-fluorobenzyl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-3-(2-fluorobenzyl)pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

One research area focuses on the synthesis and evaluation of biological activities of pyrimidine derivatives. For instance, the synthesis of pyrimidine derivatives linked with morpholinophenyl groups has been explored, demonstrating significant larvicidal activity against mosquito larvae, suggesting potential applications in mosquito control and malaria prevention (Gorle et al., 2016). Similarly, the synthesis of novel benzothiazole pyrimidine derivatives has shown excellent antibacterial and antifungal activities, highlighting the compound's potential as a lead for developing new antimicrobial agents (Maddila et al., 2016).

Antitumor and Anti-Herpes Virus Activity

Another significant area of research is the compound's antitumor and anti-viral properties. Studies have reported the synthesis of pyrimidine derivatives of L-ascorbic acid, showing considerable antitumor activities against various cancer cell lines, indicating their potential in cancer therapy (Raić-Malić et al., 2000). Furthermore, the antiherpes virus activity of 2'-fluoro-2'-deoxyarabinofuranosylpyrimidine nucleosides has been evaluated, with some derivatives completely inhibiting the replication of the herpes simplex virus, suggesting a promising direction for antiviral drug development (Watanabe et al., 1979).

Herbicidal Activity

Moreover, the compound and its derivatives have been investigated for their herbicidal activity. Research on pyrido[2,3-d]pyrimidine-2,4-dione-benzoxazinone hybrids has identified several compounds with strong and broad-spectrum weed control capabilities, offering a new approach to herbicide development (Wang et al., 2017).